N-{3-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[3-[(2-methyl-3-nitrobenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15N3O5/c1-12-15(7-3-8-16(12)22(25)26)18(23)20-13-5-2-6-14(11-13)21-19(24)17-9-4-10-27-17/h2-11H,1H3,(H,20,23)(H,21,24)
• InChI Key: PIAFRKDUJZACRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

N-{3-[(2-methyl-3-nitrobenzoyl)amino]phenyl}-2-furamide, commonly known as MNFA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MNFA is a furamide derivative that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of MNFA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. MNFA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and matrix metalloproteinases (MMPs), enzymes involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
MNFA has been found to have several biochemical and physiological effects. MNFA has been shown to inhibit the activity of COX-2 and MMPs, leading to a decrease in inflammation and cancer cell growth. Additionally, MNFA has been found to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

MNFA has several advantages for lab experiments. MNFA is easy to synthesize and has been shown to have high yields. Additionally, MNFA has been found to be stable in a variety of conditions, making it easy to handle in lab experiments. However, MNFA has some limitations for lab experiments. MNFA is not water-soluble, which may limit its use in certain experiments. Additionally, MNFA has not been extensively studied in vivo, which may limit its potential applications.

Future Directions

There are several future directions for MNFA research. MNFA has shown potential as a cancer treatment, and further studies are needed to fully understand its mechanism of action and potential applications. Additionally, MNFA has shown antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Further studies are needed to fully understand the biochemical and physiological effects of MNFA. Finally, MNFA has not been extensively studied in vivo, and further studies are needed to determine its safety and efficacy in animal models.

Synthesis Methods

MNFA has been synthesized using a variety of methods, including the reaction of 2-methyl-3-nitrobenzoic acid with 4-aminophenol in the presence of thionyl chloride and furfurylamine. Another method involves the reaction of 2-methyl-3-nitrobenzoic acid with 4-aminophenol in the presence of N,N'-dicyclohexylcarbodiimide and 2-furfurylamine. Both methods have been successful in synthesizing MNFA with high yields.

Scientific Research Applications

MNFA has been found to have potential applications in scientific research, particularly in the field of cancer research. MNFA has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MNFA has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.